Cas no 275384-50-4 (2-chloro-4-(1-pentyloxy)benzyl bromide)

• Product Name: 2-chloro-4-(1-pentyloxy)benzyl bromide
• CAS No: 275384-50-4
• MF: C₁₂H₁₆BrClO
• MW: 291.611842155457
• CID: 2105147
• PubChem ID: 22058620
• Update Time: 2025-04-21

2-chloro-4-(1-pentyloxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1-pentyloxy)benzyl bromide
• 1-(bromomethyl)-2-chloro-4-(pentyloxy)benzene
• 1-bromomethyl-2-chloro-4-(pentyloxy)benzene
• IXFIKXOLJPFFFB-UHFFFAOYSA-N
• 275384-50-4
• DA-26638
• SCHEMBL5212753

• Inchi： 1S/C12H16BrClO/c1-2-3-4-7-15-11-6-5-10(9-13)12(14)8-11/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： IXFIKXOLJPFFFB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1Cl)OCCCCC

Computed Properties

• Exact Mass: 290.00731Da
• Monoisotopic Mass: 290.00731Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų